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For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding 1-Hexanol-d5

1-Hexanol-d5 is the deuterium-labeled form of 1-Hexanol, a six-carbon primary alcohol.[1] In
advanced research, particularly in drug development and metabolic studies, deuterated
compounds like 1-Hexanol-d5 serve as invaluable tools. They are primarily used as internal
standards for quantitative analysis by Nuclear Magnetic Resonance (NMR) or Mass
Spectrometry (GC-MS, LC-MS) and as tracers to elucidate metabolic pathways.[1] The
substitution of five hydrogen atoms with deuterium minimally alters the macroscopic physical
and chemical properties; therefore, the toxicological and hazard profiles are considered
analogous to its non-labeled counterpart, 1-Hexanol.[2] However, the primary value of this
compound lies in its isotopic purity. Consequently, handling protocols must be rigorous not only
to mitigate conventional chemical hazards but also to prevent isotopic dilution from atmospheric
moisture or other proton sources.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1147734#bc-rfq
https://www.benchchem.com/product/b1147734/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-1-hexanol-d5
https://www.benchchem.com/product/b1147734/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-1-hexanol-d5
https://www.medchemexpress.com/1-hexanol-d5.html
https://www.benchchem.com/product/b1147734/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-1-hexanol-d5
https://www.medchemexpress.com/1-hexanol-d5.html
https://downloads.regulations.gov/EPA-HQ-OLEM-2018-0830-0004/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Section 1: Core Hazard Identification and
Classification

1-Hexanol-d5, like its non-deuterated analogue, is classified as a hazardous substance under
the Globally Harmonized System (GHS). It is a flammable liquid and vapor that is harmful if
swallowed or in contact with skin and causes serious eye irritation.[3][4][5]

GHS Hazard Profile

The following table summarizes the GHS classification for 1-Hexanol, which should be applied
to 1-Hexanol-d5.

Hazard Class Category Hazard Statement

- H226: Flammable liquid and
Flammable Liquids Category 3

vapor[3]
o H302: Harmful if swallowed[4]
Acute Toxicity, Oral Category 4 -
- H312: Harmful in contact with
Acute Toxicity, Dermal Category 4

skin[3]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A/2 o
irritation[3][4]

H316: Causes mild skin

Skin Corrosion/Irritation Category 3 o
irritation[6]

Hazard Communication Workflow

The causality of hazard communication flows from the intrinsic properties of the chemical to the
visual and textual warnings designed to ensure user safety.
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Caption: GHS Hazard Communication Flow for 1-Hexanol-d5.

Section 2: Physical and Chemical Properties
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The physical properties of 1-Hexanol-d5 are nearly identical to those of 1-Hexanol. These
properties are critical for designing experiments, understanding its behavior in various solvents,
and planning for safe storage and handling.

Property Value Source
Chemical Formula CeHoDs0
Molecular Weight ~107.21 g/mol

Colorless liquid with a
Appearance o [71[8]
characteristic sweet odor

Boiling Point 157°C (314.8°F) [7]
Melting Point -44.6°C (-48.3°F) [718]
Flash Point 60 - 63°C (140 - 149°F) [3][6]
Density 0.814 - 0.82 g/cm3 at 20°C [3]
Solubility in Water Slightly soluble (0.59 g/100ml| 27
at 20°C)
Vapor Density 3.52 (Air=1) [7]
Autoignition Temperature ~290 - 304°C (554 - 580°F) [31[6]

Section 3: Toxicological Profile

The toxicological data for 1-Hexanol serves as the basis for the hazard assessment of 1-
Hexanol-d5. The primary routes of exposure are ingestion, skin contact, and eye contact.

Acute Oral Toxicity: Harmful if swallowed. Ingestion can cause a burning sensation.[7]

Acute Dermal Toxicity: Harmful in contact with skin.[3]

Eye Irritation: Causes serious eye irritation, characterized by redness and pain.[7]

Skin Irritation: May cause mild skin irritation or dryness upon prolonged contact.[6][7]

Inhalation: Inhalation of vapors may cause coughing and a sore throat.[7]
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Route Species Test Result Source
Oral Rat LD50 720 mg/kg [3]
_ >1000-2000
Dermal Rabbit LD50 9]
mg/kg

Section 4: Protocol for Safe Handling, Storage, and
Use

This section provides a detailed protocol designed for a research environment, emphasizing
the dual objectives of chemical safety and isotopic purity.

Engineering Controls and Personal Protective
Equipment (PPE)

e Ventilation: Always handle 1-Hexanol-d5 in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[4][10]

» Eye Protection: Wear chemical safety goggles or a face shield.[7]
e Hand Protection: Use chemically resistant gloves (e.g., nitrile).
o Skin Protection: Wear a lab coat. Ensure exposed skin is minimized.[9]

 Static Discharge: The substance is a flammable liquid.[4] Ground and bond containers and
receiving equipment, and use non-sparking tools to prevent ignition from static discharge.[5]

[9]

Storage Protocol

o Temperature: Store in a cool, dry, well-ventilated place, away from heat, sparks, and open
flames.[5] A recommended storage temperature is 4°C.[4]

o Container: Keep the container tightly closed to prevent both evaporation and moisture
absorption.[4][5]
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e Incompatibilities: Store separately from strong oxidizing agents.[7][10]

e Inert Atmosphere: For long-term storage and to preserve isotopic purity, storing under an
inert atmosphere (e.g., argon or dry nitrogen) is best practice.[11]

Experimental Workflow: Sample Preparation (NMR/MS)

The primary challenge when working with deuterated solvents is preventing contamination from
atmospheric water (H20).[12] This protocol ensures sample integrity.

o Glassware Preparation:

o Rationale: Standard glassware surfaces are covered with a film of adsorbed water that will
readily exchange protons for deuterium, degrading the isotopic purity of the sample.

o Procedure: Dry all glassware (NMR tubes, vials, pipettes) in an oven at 150°C for at least
4 hours (overnight is preferable).[12] Allow to cool in a desiccator immediately before use.

e Inert Atmosphere Transfer:
o Rationale: The laboratory atmosphere is a significant source of moisture.

o Procedure: Perform all transfers of 1-Hexanol-d5 within a glove box or glove bag under a
dry, inert atmosphere (argon or nitrogen). If a glove box is unavailable, use a Schlenk line
or similar apparatus to maintain an inert atmosphere over the solvent.

e Sample Handling:

o Rationale: Minimizing headspace and exposure time reduces the opportunity for

contamination.

o Procedure: Use single-use ampoules when possible to guarantee purity for critical
applications.[11] If using a septum-sealed bottle, employ proper syringe techniques, pre-
flushing the syringe with inert gas.[13]

e Sealing and Storage:

o Rationale: Proper sealing is critical to protect the sample until analysis.
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o Procedure: Securely cap the NMR tube or vial immediately after preparation. For short-
term storage before analysis, store upright in a refrigerator.[13]

Section 5: Emergency and First Aid Procedures

Rapid and correct response during an emergency is critical.

First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for several minutes.[6] Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[4][6]

» Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

[6]

e Ingestion: Rinse mouth. Do NOT induce vomiting.[7] Call a POISON CENTER or physician if
you feel unwell.[6]

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing.[6]

Fire-Fighting Measures

1-Hexanol-d5 is a combustible liquid.[7] Explosive vapor/air mixtures may form above its flash
point of 63°C.[7][10]

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide.[3][7] Water spray can be used to cool containers but may be ineffective at
extinguishing the fire itself.[8][10]

o Unsuitable Extinguishing Media: Do not use a full water jet, as it may spread the fire.[3]

e Hazards from Combustion: When heated to decomposition, it may emit toxic fumes.[6]
Combustion produces carbon monoxide and carbon dioxide.[9]

Accidental Release and Spill Response Protocol
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A systematic approach is required to safely manage a spill.

[ Spill Detected j

1. ASSESS & SECURE
Isolate spill area.

Eliminate all ignition sources
(flames, sparks, hot surfaces).

2. VENTILATE
Ensure adequate ventilation.
Stay upwind of the spill.

3. CONTAIN
Wear appropriate PPE
(gloves, goggles, lab coat).
Contain spill with sand or
inert absorbent material.

4. COLLECT & CLEAN
Collect absorbent material
with non-sparking tools.
Place in a sealed container
for disposal.

5. DECONTAMINATE
Clean the spill area thoroughly.

'

6. DISPOSE
Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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